Cas no 1249987-60-7 (1-2-bromo-1-(cyclopropylmethoxy)ethyl-4-chlorobenzene)

• Product Name: 1-2-bromo-1-(cyclopropylmethoxy)ethyl-4-chlorobenzene
• CAS No: 1249987-60-7
• MF: C₁₂H₁₄BrClO
• MW: 289.595962047577
• CID: 6042482
• PubChem ID: 62113858
• Update Time: 2025-08-01

1-2-bromo-1-(cyclopropylmethoxy)ethyl-4-chlorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-2-bromo-1-(cyclopropylmethoxy)ethyl-4-chlorobenzene
• Benzene, 1-[2-bromo-1-(cyclopropylmethoxy)ethyl]-4-chloro-
• 1-(2-Bromo-1-(cyclopropylmethoxy)ethyl)-4-chlorobenzene
• 1249987-60-7
• 1-[2-bromo-1-(cyclopropylmethoxy)ethyl]-4-chlorobenzene
• AKOS011393794
• CS-0299868
• EN300-1132969

• Inchi： 1S/C12H14BrClO/c13-7-12(15-8-9-1-2-9)10-3-5-11(14)6-4-10/h3-6,9,12H,1-2,7-8H2
• InChI Key： DVQVFJOSGFDYKO-UHFFFAOYSA-N
• SMILES： C1(C(OCC2CC2)CBr)=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 287.99166g/mol
• Monoisotopic Mass: 287.99166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.446±0.06 g/cm3(Predicted)
• Boiling Point: 331.4±27.0 °C(Predicted)

Additional information on 1-2-bromo-1-(cyclopropylmethoxy)ethyl-4-chlorobenzene

1-2-Bromo-1-(Cyclopropylmethoxy)Ethyl-4-Chlorobenzene: A Comprehensive Overview

1-2-Bromo-1-(Cyclopropylmethoxy)Ethyl-4-Chlorobenzene, identified by the CAS number 1249987-60-7, is a complex organic compound with a unique structure that combines bromine, a cyclopropylmethoxy group, and a chlorobenzene moiety. This compound has garnered attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. Its structure, which features a bromine atom at the 1-position of the ethyl group and a cyclopropylmethoxy substituent, makes it a versatile building block for synthesizing more complex molecules.

The synthesis of 1-2-bromo-1-(cyclopropylmethoxy)ethyl-4-chlorobenzene involves multiple steps, including nucleophilic substitution and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound. For instance, the use of palladium catalysts in cross-coupling reactions has significantly improved the yield and purity of this compound. These developments are particularly important for its application in drug discovery, where high-quality starting materials are crucial.

One of the most promising applications of this compound is in the development of new pharmaceutical agents. The presence of a bromine atom provides opportunities for further functionalization, such as substitution reactions to introduce bioactive groups. Recent studies have explored its potential as an intermediate in the synthesis of kinase inhibitors and other therapeutic agents. For example, researchers have demonstrated that derivatives of this compound can modulate protein kinases involved in cancer progression.

In addition to its pharmaceutical applications, 1-2-bromo-1-(cyclopropylmethoxy)ethyl-4-chlorobenzene has shown promise in agrochemical research. Its ability to act as a precursor for herbicides and insecticides has been highlighted in several recent publications. The chlorobenzene moiety contributes to its stability and bioavailability, making it an attractive candidate for agricultural applications.

The unique combination of functional groups in this compound also makes it valuable for materials science applications. For instance, its bromine atom can be used as a leaving group in polymerization reactions, enabling the synthesis of novel polymeric materials with tailored properties. Recent studies have explored its use in the development of stimuli-responsive polymers that can respond to environmental changes such as temperature or pH.

From an environmental perspective, understanding the fate and behavior of 1-2-bromo-1-(cyclopropylmethoxy)ethyl-4-chlorobenzene is crucial for assessing its potential impact on ecosystems. Research has shown that this compound undergoes biodegradation under certain conditions, but further studies are needed to fully characterize its environmental footprint.

In conclusion, 1-2-bromo-1-(cyclopropylmethoxy)ethyl-4-chlorobenzene is a versatile compound with diverse applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool for researchers working in pharmaceuticals, agrochemicals, and materials science. As new synthetic methods and applications continue to emerge, this compound is likely to play an increasingly important role in both academic and industrial settings.